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Compound of Interest

Compound Name: 5-Methyl-2-nitrobenzoic acid

Cat. No.: B147198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methyl-2-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a key

intermediate in the synthesis of various organic compounds. Its molecular structure, featuring a

carboxylic acid group, a nitro group, and a methyl group on a benzene ring, imparts a unique

reactivity profile that makes it a valuable building block in medicinal chemistry and material

science. This technical guide provides a comprehensive overview of its synonyms,

physicochemical properties, synthesis, and analytical methods.

Nomenclature and Synonyms
5-Methyl-2-nitrobenzoic acid is known by a variety of alternative names and identifiers, which

are crucial for accurate database searches and procurement.

Identifier Type Value

IUPAC Name 5-methyl-2-nitrobenzoic acid[1]

CAS Number 3113-72-2[1]

EC Number 221-481-5[1]

UNII M9473083XH[1]
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A comprehensive list of its common synonyms is provided below:

2-Nitro-5-methylbenzoic acid[1]

3-Methyl-6-nitrobenzoic acid[1]

6-Nitro-m-toluic acid[1]

Benzoic acid, 5-methyl-2-nitro-[1]

m-Toluic acid, 6-nitro-[1]

NSC 38067[1]

Physicochemical Properties
A summary of the key physicochemical properties of 5-Methyl-2-nitrobenzoic acid is

presented in the table below, providing essential data for experimental design and safety

considerations.

Property Value Source

Molecular Formula C₈H₇NO₄ PubChem[1]

Molecular Weight 181.15 g/mol PubChem[1]

Appearance
Off-white to light yellow

crystalline powder
ChemicalBook[2]

Melting Point 134-136 °C Sigma-Aldrich[3]

Water Solubility Insoluble ChemicalBook[2]

pKa 2.21 ± 0.25 (Predicted) ChemicalBook

LogP 2.4 PubChem[1]
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A modern, environmentally friendly approach for the synthesis of 5-Methyl-2-nitrobenzoic
acid involves the nitration of methyl 3-methylbenzoate using a mixture of nitric acid (HNO₃) and

acetic anhydride (Ac₂O). This method offers high selectivity and a safer reaction profile

compared to traditional methods using concentrated sulfuric acid.[4]

Methodology:

Preparation of the Nitrating Agent: A mixture of fuming nitric acid and acetic anhydride is

carefully prepared. The ratio of these two components is crucial for optimizing the reaction's

conversion and selectivity.

Nitration Reaction: Methyl 3-methylbenzoate is added to the prepared nitrating agent. The

reaction is typically carried out at a controlled temperature to ensure the selective formation

of the desired product.

Hydrolysis: Following the nitration, the resulting methyl 5-methyl-2-nitrobenzoate is

hydrolyzed to 5-Methyl-2-nitrobenzoic acid. This is often achieved by heating the ester with

an aqueous solution of a strong acid or base.

Work-up and Isolation: The reaction mixture is cooled, and the product is precipitated by the

addition of water. The solid product is then collected by filtration and washed to remove

residual acids and byproducts.

Synthesis of 5-Methyl-2-nitrobenzoic Acid

Methyl 3-methylbenzoate HNO₃ / Ac₂O Nitration Methyl 5-methyl-2-nitrobenzoate Hydrolysis Crude 5-Methyl-2-nitrobenzoic Acid

Click to download full resolution via product page

Purification by Recrystallization
The crude 5-Methyl-2-nitrobenzoic acid can be purified by recrystallization to obtain a high-

purity solid.

Methodology:
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Solvent Selection: Based on the principle of "like dissolves like" and the compound's polarity,

a suitable solvent or solvent system is chosen. For benzoic acid derivatives, aqueous

ethanol or toluene are often effective. The ideal solvent should dissolve the compound well

at elevated temperatures but poorly at room temperature.

Dissolution: The crude solid is dissolved in a minimal amount of the hot solvent to create a

saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution is quickly filtered

through a pre-heated funnel to remove them.

Crystallization: The hot, clear solution is allowed to cool slowly to room temperature, followed

by further cooling in an ice bath to promote the formation of crystals. Slow cooling is

essential for obtaining larger, purer crystals.

Isolation and Drying: The purified crystals are collected by vacuum filtration, washed with a

small amount of the cold solvent to remove any remaining mother liquor, and then dried

under vacuum to a constant weight.

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
A reverse-phase HPLC method can be employed for the analysis and quantification of 5-
Methyl-2-nitrobenzoic acid.[1]

Methodology:

Column: A C18 or Newcrom R1 reverse-phase column is suitable for this separation.[1]

Mobile Phase: A simple isocratic mobile phase consisting of a mixture of acetonitrile (MeCN)

and water with the addition of a small amount of phosphoric acid or formic acid to control the

pH and improve peak shape.[1] For Mass Spectrometry (MS) detection, formic acid is

preferred over phosphoric acid.[1]

Detection: UV detection at a suitable wavelength (typically around 254 nm for aromatic

compounds) is used to monitor the elution of the compound.
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Sample Preparation: A standard solution of 5-Methyl-2-nitrobenzoic acid of known

concentration is prepared in the mobile phase or a compatible solvent. The sample to be

analyzed is also dissolved in the mobile phase, filtered, and then injected into the HPLC

system.

Quantification: The concentration of 5-Methyl-2-nitrobenzoic acid in the sample is

determined by comparing its peak area to that of the standard solution.

Biological Activity and Applications
Derivatives of 5-Methyl-2-nitrobenzoic acid have been investigated for their potential

biological activities.

Antibacterial Agents: Certain derivatives have demonstrated potential as antibacterial agents

against various Gram-positive and Gram-negative bacteria.[2] The mechanism of action for

some nitrobenzoic acid derivatives involves disruption of the bacterial cell membrane.[5]

Anticancer Agents: Modified forms of 5-Methyl-2-nitrobenzoic acid have shown promise in

targeting specific cancer cell pathways.[2] Studies on other benzoic acid derivatives suggest

that they may act by inhibiting histone deacetylases (HDACs), leading to the retardation of

cancer cell growth.[6]

Due to the lack of specific, well-defined signaling pathway information for 5-Methyl-2-
nitrobenzoic acid itself, a generalized diagram illustrating potential downstream effects of

related benzoic acid derivatives on cancer cells is presented below.
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Conclusion
5-Methyl-2-nitrobenzoic acid is a versatile chemical intermediate with established synthesis

routes and analytical methodologies. Its utility in the development of new therapeutic agents,

particularly in the areas of antibacterial and anticancer research, continues to be an area of

active investigation. This technical guide provides a foundational resource for researchers and

professionals working with this compound, summarizing its key characteristics and providing

detailed experimental frameworks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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